Cas no 76410-58-7 ((2S)-2-amino-3-(4-boronophenyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(4-boronophenyl)propanoic acid
• CAS No: 76410-58-7
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• MDL: MFCD01075172
• CID: 567571
• PubChem ID: 329751559
• Update Time: 2025-09-21

(2S)-2-amino-3-(4-boronophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-boronophenyl)propanoic acid
• 4-Borono-L-Phenylalanine
• L-Phenylalanine,4-borono-
• (2S)-2-amino-3-(4-boronophenyl)propanoic acid
• L-BPA
• (s)-2-amino-3-(4-boronophenyl)propanoicacid
• (2S)-2-amino-3-[4-(dihydroxyboryl)phenyl]propanoic acid
• 7N8
• UNII-JSM63LV5MD
• Borofalan
• CS-0128618
• (2S)-2-amino-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
• A843586
• p-Boronophenylalanine
• L-para-boronophenylalanine
• JSM63LV5MD
• 4-(dihydroxyboryl)phenylalanine
• J-514524
• 4-Borono-L-phenylalanine, >=95.0% (HPLC)
• 4-(2-amino-2-carboxyethyl)benzeneboronic acid
• L-4-Phenylalanineboronic acid
• para-Boronophenylalanine
• 4-Dihydroxyboryl-L-phenylalanine
• (s)-4-borono-l-phenylalanine
• A838693
• (s)-(4-boronic acid)-phenylalanine
• l-phe[b(oh)2]
• DS-6558
• Phenylalanine, 4-borono-
• CHEMBL125582
• NFIVJOSXJDORSP-QMMMGPOBSA-N
• Q27281677
• W18622
• HY-W087830
• L-4-(2-Amino-2-carboxyethyl)benzeneboronic acid
• DTXSID70227242
• (S)-4-boronophenylalanine
• PD063256
• boronophenylalanine
• AC-30249
• SCHEMBL204496
• J-513654
• (2S)-2-azanyl-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
• 4-Boronophenylalanine
• AKOS022172460
• L-p-boronophenylalanine
• L-Phenylalanine, 4-borono-
• 76410-58-7
• para-Borono-L-phenylalanine
• l-4-boronophenylalanine
• MFCD01075172
• 10B-Bpa
• BRD-K50122911-001-01-2
• 4-(Dihydroxyboryl)-L-phenylalanine; L-BPA; L-p-Boronophenylalanine

• MDL： MFCD01075172
• Inchi： 1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)/t8-/m0/s1
• InChI Key： NFIVJOSXJDORSP-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=CC(B(O)O)=CC=1)N)=O

Computed Properties

• Exact Mass: 209.08600
• Monoisotopic Mass: 209.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285-293 ºC (dec.)
• Boiling Point: 449.3 °C at 760 mmHg
• Flash Point: 225.5 °C
• Refractive Index: 1.59
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 103.78000
• LogP: -0.97890
• Solubility: Not available

(2S)-2-amino-3-(4-boronophenyl)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39